(R)-1,2,3,4-tetrahydronaphthalen-2-ol
Overview
Description
(R)-1,2,3,4-tetrahydronaphthalen-2-ol, also known as (R)-Tetrahydronaphthalen-2-ol or (R)-THN-2-ol, is a naturally occurring organic compound that is commonly used in a variety of scientific research applications. It is a chiral compound, meaning that it can exist in two different forms, known as the R and S enantiomers. The R enantiomer is the most commonly used form in research and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Structural Analysis and Synthesis
(R)-1,2,3,4-Tetrahydronaphthalen-2-ol demonstrates notable significance in the structural analysis and synthesis of complex organic compounds. For instance, 1,c-3-diphenyltetran-r-1-ol, a compound possessing the tetrahydronaphthalene core, crystallizes forming a hydrogen-bonded cyclic aggregate. This structure plays a crucial role in the stereoselective synthesis of therapeutic compounds due to the conformational flexibility and stereochemistries of the chiral centers it contains (Vega et al., 2009).
Chemoenzymatic Synthesis
In the realm of chemoenzymatic synthesis, (R)-1,2,3,4-tetrahydronaphthalen-2-ol is a precursor for significant bioactive compounds. Notably, it has been utilized in a chemoenzymatic protocol for synthesizing (2R)-2-amino-1,2,3,4-tetrahydronaphthalenes, which are crucial in preparing 5-hydroxytryptamine receptor agonists (Orsini et al., 2002).
Stereochemistry and Enantiomeric Synthesis
The compound's application extends to stereochemistry and enantioenriched synthesis. A new approach was reported for synthesizing (1R,2R)- and (1S,2S)-1-(hydroxymethyl)-1-vinyl-1,2,3,4-tetrahydronaphthalene-2-ols, showcasing the compound's versatility in accessing different stereoisomers for complex molecular structures (Cheng et al., 2018).
Self-Assembly and Nanoarchitecture
(R)-1,2,3,4-Tetrahydronaphthalen-2-ol has also been observed to form self-assembled structures. It can organize into chiral close-packed herringbone structures and chiral porous pinwheel nanoarchitectures, demonstrating its role in creating ordered molecular assemblies and its potential application in nanotechnology (Silly et al., 2017).
Therapeutic Compound Synthesis
Furthermore, the compound has been used in synthesizing retinoid X receptor-selective retinoids, which have potential therapeutic applications in treating non-insulin-dependent diabetes mellitus (NIDDM). The process involved highly convergent syntheses, illustrating the compound's utility in creating medically relevant molecules (Faul et al., 2001).
properties
IUPAC Name |
(2R)-1,2,3,4-tetrahydronaphthalen-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-4,10-11H,5-7H2/t10-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWQYZECMEPOAPF-SNVBAGLBSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2CC1O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=CC=CC=C2C[C@@H]1O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70348789 | |
Record name | (r)-beta-tetralol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70348789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1,2,3,4-tetrahydronaphthalen-2-ol | |
CAS RN |
7575-89-5 | |
Record name | (2R)-1,2,3,4-Tetrahydro-2-naphthalenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7575-89-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (r)-beta-tetralol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70348789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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